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Compound of Interest

(4-(Pyridin-2-
Compound Name:
yl)phenyl)methanamine

Cat. No.: B1344150

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of the chemical compound
(4-(Pyridin-2-yl)phenyl)methanamine, a bifunctional aromatic amine of interest in medicinal
chemistry and organic synthesis.

Compound Identification

o Systematic Name: (4-(Pyridin-2-yl)phenyl)methanamine
e Molecular Formula: C12H12N2[1][2][3][4][5]

e Structure: The molecule consists of a pyridine ring and a methanamine group (-CHzNHz)
attached at the para (1,4) positions of a central phenyl ring.

Molecular Weight and Composition

The molecular weight is a fundamental physical property derived from the molecular formula. It
is calculated by summing the atomic weights of the constituent atoms. The elemental
composition and corresponding weights are detailed in the table below.
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Atomic Weight  Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 12 12.011 144,132
Hydrogen H 12 1.008 12.096
Nitrogen N 2 14.007 28.014
Total 26 184.242

Based on this, the calculated molecular weight of (4-(Pyridin-2-yl)phenyl)methanamine is

184.24 g/mol .[1][2][4][5] This value is consistent with data found in chemical databases such
as PubChem.[2][4][5] The monoisotopic mass is 184.100048391 Da.[2][4][5]

Methodology for Calculation

The molecular weight presented is a theoretical value derived from the compound's molecular

formula (C12H12N2). The calculation is based on the standard atomic weights of carbon,

hydrogen, and nitrogen as established by the International Union of Pure and Applied

Chemistry (IUPAC).

Experimental Verification: While this guide provides the calculated theoretical molecular weight,

experimental verification is typically achieved through mass spectrometry. This technique

measures the mass-to-charge ratio of ions and can provide a highly accurate experimental

mass that confirms the compound's identity and purity.

Logical Representation of Molecular Composition

The following diagram illustrates the relationship between the parent compound and its

elemental components, which form the basis of the molecular weight calculation.

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://www.benchchem.com/product/b1344150?utm_src=pdf-body
https://www.benchchem.com/product/b1344180
https://pubchem.ncbi.nlm.nih.gov/compound/486437-10-9
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenyl-2-pyridinemethanamine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl_pyridin-2-yl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/486437-10-9
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenyl-2-pyridinemethanamine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl_pyridin-2-yl_methanamine
https://pubchem.ncbi.nlm.nih.gov/compound/486437-10-9
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenyl-2-pyridinemethanamine
https://pubchem.ncbi.nlm.nih.gov/compound/Phenyl_pyridin-2-yl_methanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Carbon (C)
Atom Count: 12

contains

(4-(Pyridin-2-yl)pheny)methanamine | .. o Hydrogen (H)
C12H12N2 Atom Count: 12
MW: 184.24 g/mol :
contains

Nitrogen (N)

Atom Count: 2

Click to download full resolution via product page
Caption: Elemental composition of (4-(Pyridin-2-yl)phenyl)methanamine.

This document is intended for informational purposes for a technical audience. The data
presented is based on established chemical principles and publicly available information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Molecular Weight of (4-(Pyridin-2-
yl)phenyl)methanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344150#4-pyridin-2-yl-phenyl-methanamine-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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